Cas no 96-87-7 (Benzoic acid,2-hydroxy-, 2,4,6-tribromophenyl ester)

• Product Name: Benzoic acid,2-hydroxy-, 2,4,6-tribromophenyl ester
• CAS No: 96-87-7
• MF: C₁₃H₇Br₃O₃
• MW: 450.904881715775
• CID: 810273
• PubChem ID: 66791
• Update Time: 2025-04-19

Benzoic acid,2-hydroxy-, 2,4,6-tribromophenyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,2-hydroxy-, 2,4,6-tribromophenyl ester
• (2,4,6-tribromophenyl) 2-hydroxybenzoate
• 2,4,6-tribromophenyl salicylate
• EINECS 202-542-5
• DTXSID50242074
• SCHEMBL8209230
• NS00040503
• 96-87-7

• Inchi： 1S/C13H7Br3O3/c14-7-5-9(15)12(10(16)6-7)19-13(18)8-3-1-2-4-11(8)17/h1-6,17H
• InChI Key： VZWVHUUGXIFDKA-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=C(C=1OC(C1C=CC=CC=1O)=O)Br)Br

Computed Properties

• Exact Mass: 449.792
• Monoisotopic Mass: 447.795
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.8
• Topological Polar Surface Area: 46.5A^2

Experimental Properties

• Density: 2.051
• Boiling Point: 522.9°Cat760mmHg
• Flash Point: 270.1°C
• Refractive Index: 1.677